3-(2-Methyl-5-pyridinyl)-2-cyclohexen-1-one

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 3-(6-methylpyridin-3-yl)cyclohex-2-en-1-one
• InChI: InChI=1S/C12H13NO/c1-9-5-6-11(8-13-9)10-3-2-4-12(14)7-10/h5-8H,2-4H2,1H3
• InChI Key: GOLUZAVNHGKCCL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2=CC(=O)CCC2

Description

3-(2-Methyl-5-pyridinyl)-2-cyclohexen-1-one is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 72.2 g. portion of 1-(2-methyl-5-pyridinyl)hexan-1,5-dione was dissolved in 200 ml. of methanol and added to a solution containing 50 g. of sodium hydroxide in 500 ml. of water plus 100 ml. of methanol. The reaction mixture was stirred for 1 hour at room temperature and the methanol was then distilled off in vacuo at a low temperature. The remaining aqueous mixture was extracted four times with ether; the ether extracts were combined, dried over anhydrous sodium sulfate and filtered; and, the dried ether solution was stripped in vacuo to remove the ether and to yield 54 g. (82% yield) of 3-(2-methyl-5-pyridinyl)-2-cyclohexen-1-one. This 54 g. portion of 2-(2-methyl-5-pyridinyl)-2-cyclohexen-1-one was converted, as in Example C-3, to 36.0 g. (62% yield) of the corresponding oxime derivative, m.p. 171°-173° C. The 10 g. portion of this oxime was converted, as in Example D- 3, to 6.4 g. of 5-(3-aminophenyl)-2-methylpyridine, m.p. 115°-116° C., using 8.5 ml. of acetic anhydride and 70 ml. of acetic acid and gaseous hydrogen chloride for 1 hour while heating the reaction mixture at 80°-90° C.